3-bromo-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-bromo-N-[(3-chloro-4-methylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H12BrClN2OS/c1-9-5-6-12(8-13(9)17)18-15(21)19-14(20)10-3-2-4-11(16)7-10/h2-8H,1H3,(H2,18,19,20,21)
• InChI Key: SVNNAVBNTNFWFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CC(=CC=C2)Br)Cl
• Molecular Formula: C15H12BrClN2OS
• Molecular Weight: 383.7 g/mol

Description

3-bromo-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-bromo-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide involves the binding of the compound to the active site of the target enzyme, leading to the inhibition of its activity. The compound interacts with the amino acid residues in the active site through hydrogen bonding and hydrophobic interactions, resulting in the disruption of the enzyme's catalytic function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-bromo-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide depend on the specific enzyme targeted by the compound. For instance, the inhibition of carbonic anhydrase can lead to the reduction of acid secretion in the stomach, while the inhibition of urease can prevent the formation of urea and ammonia in the body. The compound has also been found to exhibit anti-inflammatory and anti-tumor properties, indicating its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3-bromo-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide is its potent inhibitory activity against various enzymes, making it a valuable tool in biochemical and pharmacological research. However, the compound's high toxicity and instability limit its use in vivo, and caution must be exercised in handling and storing the compound.

Future Directions

The potential applications of 3-bromo-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide in various fields make it an exciting area of research. Some future directions for the compound include the development of more stable analogs with reduced toxicity, the investigation of its potential as a therapeutic agent for various diseases, and the exploration of its use in agriculture as a pesticide.
Conclusion:
In conclusion, 3-bromo-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide is a promising compound with significant potential applications in various fields. Its potent inhibitory activity against various enzymes makes it a valuable tool in scientific research, and its anti-inflammatory and anti-tumor properties indicate its potential as a therapeutic agent. However, caution must be exercised in handling and storing the compound due to its high toxicity and instability. Further research is needed to explore the compound's full potential and develop more stable analogs for practical applications.

Synthesis Methods

The synthesis of 3-bromo-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide involves the reaction of 3-bromoaniline with 3-chloro-4-methylaniline in the presence of carbon disulfide and potassium hydroxide. The resulting product is purified through recrystallization to obtain the final compound.

Scientific Research Applications

3-bromo-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit potent inhibitory activity against various enzymes, including carbonic anhydrase, urease, and acetylcholinesterase. These enzymes play crucial roles in various physiological processes, and their inhibition can have significant therapeutic implications.